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Compound of Interest

Compound Name: Furan-2-sulfonyl Chloride

Cat. No.: B1306187

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of reactive chemical reagents like Furan-2-sulfonyl Chloride is a critical component
of laboratory safety. This guide provides a comprehensive, step-by-step procedure for its safe
disposal, ensuring the well-being of laboratory personnel and compliance with environmental
regulations.

Immediate Safety and Handling Precautions

Furan-2-sulfonyl chloride is a corrosive and water-reactive substance that can cause severe
burns and releases toxic gas upon contact with moisture.[1] Adherence to strict safety protocols
IS mandatory.

Personal Protective Equipment (PPE): Before handling Furan-2-sulfonyl Chloride, ensure the
following PPE is worn:

Eye and Face Protection: Chemical safety goggles and a face shield.

Hand Protection: Chemical-resistant gloves (e.g., nitrile or neoprene).

Body Protection: A lab coat and, if necessary, an apron and sleeves.

Respiratory Protection: Work should be conducted in a certified chemical fume hood to avoid
inhalation of vapors.[1]
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Emergency Preparedness: An eyewash station and a safety shower must be readily accessible
in the work area.[1]

Quantitative Data Summary

For quick reference, the following table summarizes key quantitative and qualitative information
regarding Furan-2-sulfonyl Chloride.

Property Value

Molecular Formula C4H3CIO3S
Molecular Weight 166.58 g/mol
Appearance Pale yellow liquid

Corrosive, Water-Reactive, Harmful if
Primary Hazards Swallowed, Causes Severe Skin and Eye
Burns.[1][2]

Water, Strong Oxidizing Agents, Strong Bases.
[1]

Incompatible Materials

Reacts violently with water to produce hydrogen
B chloride gas.[1] Other decomposition products
Hazardous Decomposition , , o
include carbon monoxide, carbon dioxide, and

oxides of sulfur.[1]

Experimental Protocol: Step-by-Step Disposal
Procedure

This protocol outlines the recommended steps for the safe disposal of Furan-2-sulfonyl
Chiloride.

1. Waste Classification and Segregation:

o Chemical waste generators are responsible for determining if the discarded chemical is
classified as hazardous waste according to US EPA guidelines (40 CFR Parts 261.3) and
any applicable state and local regulations.[1]
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Due to its reactivity and corrosivity, Furan-2-sulfonyl Chloride is typically considered
hazardous waste.

Do not mix Furan-2-sulfonyl Chloride waste with other waste streams, especially aqueous
or basic solutions.

. Neutralization of Small Quantities (for spills or residual amounts):

This procedure should only be performed by trained personnel in a chemical fume hood.

Absorb the Furan-2-sulfonyl Chloride onto an inert material such as vermiculite, sand, or
earth.[1]

Slowly and cautiously add the absorbed material to a large volume of a basic solution, such
as sodium bicarbonate or a mixture of soda ash and slaked lime. Be prepared for a vigorous
reaction and the evolution of gas.

Allow the mixture to stand until the reaction has ceased.
Check the pH of the resulting solution to ensure it is neutral.

The neutralized slurry can then be collected in a suitable container for disposal by a licensed
professional waste disposal service.

. Disposal of Bulk Quantities:

For larger quantities of Furan-2-sulfonyl Chloride, it is strongly recommended to contact a
licensed professional waste disposal service.[3]

The material may be incinerated in a chemical incinerator equipped with an afterburner and
a scrubber to handle the acidic and toxic gases produced.[3]

Ensure the waste is stored in a tightly closed, properly labeled container in a cool, dry, and
well-ventilated area away from incompatible materials.[1]

. Disposal of Contaminated Materials:
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» Any materials, including personal protective equipment, that have come into contact with
Furan-2-sulfonyl Chloride should be handled as hazardous waste.

o Contaminated packaging should be disposed of in the same manner as the unused product.

[3]

Logical Workflow for Disposal

The following diagram illustrates the decision-making process for the proper disposal of Furan-
2-sulfonyl Chloride.
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Guran-z-sulfonyl Chloride Waste Generatea

Is appropriate PPE being worn?

Yes No

Is this a small spill or bulk waste? STOP! Obtain and wear correct PPE.

Small Spill

Bulk Waste

Absorb with inert material (sand, vermiculite) Package bulk waste in a labeled, sealed container

Slowly neutralize with a basic solution in a fume hood

Contact licensed professional waste disposal service

Check pH of the neutralized mixture

Collect neutralized waste for professional disposal

Disposal Complete

Click to download full resolution via product page

Caption: Disposal workflow for Furan-2-sulfonyl Chloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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